![molecular formula C20H30N2O5 B2439712 (2S,5R)-1-tert-butyl 2-ethyl 5-((benzyloxy)amino)piperidine-1,2-dicarboxylate CAS No. 1463501-46-3](/img/structure/B2439712.png)
(2S,5R)-1-tert-butyl 2-ethyl 5-((benzyloxy)amino)piperidine-1,2-dicarboxylate
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Description
(2S,5R)-1-tert-butyl 2-ethyl 5-((benzyloxy)amino)piperidine-1,2-dicarboxylate is a useful research compound. Its molecular formula is C20H30N2O5 and its molecular weight is 378.469. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Amino Acids and Peptides
The compound is used in the synthesis of various amino acids and peptides. For instance, it acts as a precursor in synthesizing (2S,5R)-5-hydroxylysine, an amino acid unique to collagen and collagen-like proteins. This synthesis process demonstrates high yield and excellent diastereoselectivity, indicating its utility in producing structurally specific amino acids (Marin, Didierjean, Aubry, Briand, & Guichard, 2002).
Molecular Structure Analysis
Research has focused on analyzing the molecular structure of similar compounds. For example, studies involving the molecular structure of chiral cyclic amino acid esters derived from similar compounds reveal insights into their chemical properties and potential applications in other areas of synthesis (Moriguchi, Krishnamurthy, Arai, Tsuge, et al., 2014).
Anti-inflammatory Properties
There's ongoing research into the anti-inflammatory properties of derivatives of this compound. A study on (2S, 5R)-6-(benzyloxy)-7-oxo-1, 6-diazabicyclo [3.2.1] octane-2-carboxamide, derived from (2S, 5R)-5-((benzyloxy) amino) piperidine-2-carboxylate oxalate, shows promising anti-inflammatory activity in animal models (Xiao‐Hui Liu, Yan Liu, & Yuanyuan Zheng, 2017).
Synthesis of Heterocyclic Compounds
The compound is involved in synthesizing various heterocyclic compounds, which are crucial in developing pharmaceuticals and other chemical applications. Research on synthesizing orthogonally protected diamino acids using similar compounds provides valuable insights for creating edeine analogs, a group of antibiotics (Czajgucki, Sowiński, & Andruszkiewicz, 2003).
Properties
IUPAC Name |
1-O-tert-butyl 2-O-ethyl (2S,5R)-5-(phenylmethoxyamino)piperidine-1,2-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H30N2O5/c1-5-25-18(23)17-12-11-16(13-22(17)19(24)27-20(2,3)4)21-26-14-15-9-7-6-8-10-15/h6-10,16-17,21H,5,11-14H2,1-4H3/t16-,17+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMKPOQAIVWXDFN-SJORKVTESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCC(CN1C(=O)OC(C)(C)C)NOCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H]1CC[C@H](CN1C(=O)OC(C)(C)C)NOCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.